Cas no 384374-99-6 (ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate)

• Product Name: ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate
• CAS No: 384374-99-6
• Molecular Formula: C₁₈H₂₂O₆
• Molecular Weight: 334.363686084747
• CID: 6202970
• PubChem ID: 803882

ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate Properties

Names and Identifiers

• ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate
• SR-01000505429
• BRD-K42566954-001-01-9
• F1190-0384
• CCG-21994
• IDI1_021810
• Z57936968
• 384374-99-6
• EU-0013688
• AKOS001671071
• SR-01000505429-1
• ChemDiv3_003900
• ethyl 2-(tert-butyl)-5-(2-methoxy-2-oxoethoxy)benzofuran-3-carboxylate
• Oprea1_435333
• HMS1484B06

• InChIKey： YRSCRDRDHDZRKG-UHFFFAOYSA-N
• Inchi： 1S/C18H22O6/c1-6-22-17(20)15-12-9-11(23-10-14(19)21-5)7-8-13(12)24-16(15)18(2,3)4/h7-9H,6,10H2,1-5H3
• SMILES： O1C2C=CC(=CC=2C(C(=O)OCC)=C1C(C)(C)C)OCC(=O)OC

Computed Properties

• Exact Mass: 334.14163842g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 334.14163842g/mol
• Heavy Atom Count: 24
• Complexity: 455
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives